Cas no 1540719-11-6 (1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 1540719-11-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5948798
• PubChem ID: 83691088
• Update Time: 2025-06-14

1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine
• EN300-1833736
• 1-[(3,4-dimethoxyphenyl)methyl]-N-methylcyclopropan-1-amine
• 1540719-11-6

• Inchi： 1S/C13H19NO2/c1-14-13(6-7-13)9-10-4-5-11(15-2)12(8-10)16-3/h4-5,8,14H,6-7,9H2,1-3H3
• InChI Key： OQMFVOUYPIRQEI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC1(CC1)NC)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 1540719-11-6)

The compound 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 1540719-11-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. With its distinctive cyclopropane ring and dimethoxyphenyl moiety, this compound exhibits potential applications in drug discovery and neurochemical studies. Researchers are particularly intrigued by its N-methyl substitution, which may influence its bioavailability and receptor-binding properties.

In recent years, the demand for specialty amines and cyclopropane derivatives has surged, driven by advancements in central nervous system (CNS) drug development. The 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine structure aligns with current trends in designing blood-brain barrier permeable compounds, making it a subject of exploration for potential neuromodulatory effects. Its methoxy groups further enhance its lipophilicity, a critical factor in modern medicinal chemistry optimization.

From a synthetic perspective, 1540719-11-6 represents an interesting case study in stereoselective cyclopropanation techniques. The incorporation of the N-methylcyclopropanamine scaffold challenges chemists to develop efficient routes while maintaining high enantiomeric purity—a key consideration in pharmaceutical intermediates production. Recent publications have highlighted innovative approaches to similar amine-functionalized cyclopropanes, reflecting the growing sophistication in heterocyclic compound synthesis.

The physicochemical properties of 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine contribute to its research utility. With calculated logP values suggesting moderate lipophilicity and molecular polar surface area compatible with CNS drug candidates, this compound serves as a valuable reference in structure-activity relationship (SAR) studies. Computational models frequently utilize such dimethoxy-substituted amines to validate predictions about molecular docking and target engagement.

Emerging applications in neurotransmitter analog development have brought renewed attention to 1540719-11-6. The structural resemblance to certain biogenic amine frameworks makes it a candidate for investigating monoamine transporter interactions. However, researchers emphasize the need for thorough pharmacokinetic profiling and metabolic stability assessments—topics frequently searched in ADME prediction databases and drug metabolism forums.

Quality control aspects of 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine production involve specialized analytical method development. Modern HPLC-UV and LC-MS techniques must address the challenges of separating this compound from potential synthetic byproducts while maintaining sensitivity for impurity profiling. These analytical considerations reflect broader industry concerns about pharmaceutical grade purity standards in research chemicals.

The safety profile of 1540719-11-6 remains an active area of investigation, with particular focus on in vitro cytotoxicity screening and hERG channel inhibition potential—two critical parameters in early-stage drug development. Contemporary research emphasizes alternative testing methods that align with 3Rs principles (replacement, reduction, refinement), responding to growing interest in sustainable chemistry practices.

From a commercial perspective, the availability of 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine as a research-grade compound meets demand from academic laboratories and pharmaceutical screening programs. Suppliers increasingly provide detailed certificates of analysis and structural characterization data, addressing the research community's need for compound verification in reproducibility studies.

Future directions for 1540719-11-6 research may explore its potential as a chemical probe in systems biology or as a building block for fragment-based drug discovery. The growing field of chemical biology continues to identify novel applications for such structurally constrained amines, particularly in target identification and mechanism of action studies.

Environmental fate studies represent another dimension of interest for 1-(3,4-dimethoxyphenyl)methyl-N-methylcyclopropan-1-amine, with researchers examining its biodegradation pathways and ecotoxicological impact. These investigations respond to increasing regulatory focus on green chemistry metrics throughout the chemical lifecycle—a topic gaining traction in environmental health science discussions.